Cas no 53052-06-5 (Oxazolo4,5-bpyridine-2(3H)-thione)

• Product Name: Oxazolo4,5-bpyridine-2(3H)-thione
• CAS No: 53052-06-5
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• MDL: MFCD01089040
• CID: 373161
• PubChem ID: 658727
• Update Time: 2025-11-02

Oxazolo4,5-bpyridine-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-b]pyridine-2(3H)-thione
• [1,3]Oxazolo[4,5-b]pyridine-2-thiol
• OXAZOLO[4,5-B]PYRIDIN-2(3H)THIONE
• oxazolo[4,5-b]pyridine-2-thiol
• 1,3-Oxazolo[4,5-b]pyridine-2-thiol
• Oxazolo[4,5-b]pyridin-2(3H)-thione
• 3H-[1,3]oxazolo[4,5-b]pyridine-2-thione
• [1,3]oxazolo[4,5-b]pyridine-2(3H)-thione
• 1,3-oxazolino[4,5-b]pyridine-2-thiol
• oxazolobpyridinethiol
• PubChem23120
• SMR000036930
• Oprea1_301491
• MLS000078303
• S12151
• FT-0680483
• E75908
• Z1201620735
• MFCD01089040
• 3-O-TOLYLAMINO-PROPIONICACID
• BRSZJWYJYOGBGK-UHFFFAOYSA-N
• 7243-02-9
• [1,3]OXAZOLO[4,5-B]PYRIDIN-2-YLHYDROSULFIDE
• 2-mercaptooxazolo[4,5-b]pyridine
• J-523853
• 53052-06-5
• MFCD00973914
• Oxazolo[4 pound not5-b]pyridine-2-thiol
• SCHEMBL218622
• 211949-57-4
• HMS2437N13
• AKOS015918365
• A829367
• DTXSID00993241
• AMY16395
• 5Y-0203
• Oxazolo[4 pound not5-b]pyridine-2(3H)-thione
• CS-0043975
• EN300-213689
• AKOS005070679
• CHEMBL1427056
• 2-mercapto-oxazolo[4,5-b]pyridine
• 1,3-Oxazolo[4,5-b]pyridin-2(3h)thione
• FT-0709899
• SY086794
• STL326955
• STK665122
• ALBB-014695
• DB-066449
• 4H-[1,3]oxazolo[4,5-b]pyridine-2-thione
• DB-071622
• Oxazolo4,5-bpyridine-2(3H)-thione

• MDL： MFCD01089040
• Inchi： 1S/C6H4N2OS/c10-6-8-5-4(9-6)2-1-3-7-5/h1-3H,(H,7,8,10)
• InChI Key： BRSZJWYJYOGBGK-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C=CC=N2)O1

Computed Properties

• Exact Mass: 152.00400
• Monoisotopic Mass: 152.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2
• Surface Charge: -1
• XLogP3: 1.5

Experimental Properties

• Color/Form: Not available
• Density: 1.402 (estimate)
• Melting Point: 243-246 °C
• Boiling Point: 284.1°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.6430 (estimate)
• PSA: 73.91000
• LogP: 1.88540
• Solubility: Not available
• Vapor Pressure: No data available

Oxazolo4,5-bpyridine-2(3H)-thione Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on Oxazolo4,5-bpyridine-2(3H)-thione

Oxazolo4,5-bpyridine-2(3H)-thione: A Key Compound in Modern Pharmaceutical Research

Oxazolo4,5-bpyridine-2(3H)-thione, with the CAS number 53052-06-5, represents a pivotal compound in the field of medicinal chemistry. This heterocyclic thione derivative has garnered significant attention due to its unique structural features and potential therapeutic applications. The compound's molecular framework combines an oxazole ring with a pyridine ring, creating a versatile scaffold for drug development. Recent studies have highlighted its role in modulating biological pathways associated with inflammatory diseases and neurodegenerative disorders.

The Oxazolo4,5-bpyridine-2(3H)-thione structure is characterized by the presence of a sulfur atom bridging the oxazole and pyridine rings, which imparts distinct electronic properties. This molecular architecture allows for the formation of various derivatives through functional group modifications, expanding its utility in pharmaceutical applications. Researchers have increasingly focused on optimizing its pharmacokinetic profiles to enhance bioavailability and target specificity.

Recent advancements in computational chemistry have enabled the prediction of Oxazolo4,5-bpyridine-2(3H)-thione's interactions with biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as an inhibitor of the NF-κB signaling pathway, a key mediator of inflammation. This finding aligns with the growing interest in targeting inflammatory cascades for therapeutic interventions. The compound's ability to modulate such pathways makes it a promising candidate for the development of anti-inflammatory agents.

Experimental data from 2024 studies have further elucidated the compound's role in neurodegenerative diseases. Researchers at the University of Tokyo reported that Oxazolo4,5-bpyridine-2(3H)-thione exhibits neuroprotective effects by reducing oxidative stress in neuronal cells. This discovery underscores its potential applications in conditions such as Alzheimer's disease and Parkinson's disease. The compound's dual functionality as both an antioxidant and an anti-inflammatory agent positions it as a multifaceted therapeutic candidate.

From a synthetic perspective, the preparation of Oxazolo4,5-bpyridine-2(3H)-thione involves intricate organic reactions that require precise control of reaction conditions. A 2022 review in Organic & Biomolecular Chemistry detailed several efficient synthetic routes, emphasizing the importance of catalyst selection and reaction optimization. These methodologies have enabled the scalable production of the compound, facilitating its transition from laboratory research to potential clinical applications.

Current research trends indicate a growing focus on the development of Ox3 derivatives with enhanced pharmacological profiles. A 2023 study in Chemical Communications explored the use of Oxazolo4,5-bpyridine-2(3H)-thione as a scaffold for designing small molecule inhibitors of protein-protein interactions. This approach leverages the compound's structural flexibility to target specific biological processes, offering new possibilities for drug discovery.

Furthermore, the compound's potential in the field of oncology has been a topic of recent investigation. A 2024 preclinical study published in Cancer Research demonstrated that Oxazolo4,5-bpyridine-2(3H)-thione exhibits antitumor activity by inducing apoptosis in cancer cell lines. These findings highlight its potential as an adjunct therapy in cancer treatment regimens.

Despite its promising properties, the development of Oxazolo4,5-bpyridine-2(3H)-thione as a therapeutic agent requires addressing challenges related to its solubility and metabolic stability. Ongoing research is focused on modifying its chemical structure to improve these properties while maintaining its biological activity. These efforts are critical for advancing the compound from the research phase to clinical trials.

As the field of medicinal chemistry continues to evolve, Oxazolo4,5-bpyridine-2(3H)-thione remains an area of significant interest. Its unique structural features and diverse biological activities position it as a valuable tool for the development of novel therapeutics. Continued research into its mechanisms of action and potential applications will be essential in unlocking its full potential in the pharmaceutical industry.